Cas no 1372103-92-8 (4-(Trifluoroacetyl)piperidine hydrochloride)

• Product Name: 4-(Trifluoroacetyl)piperidine hydrochloride
• CAS No: 1372103-92-8
• MF: C₇H₁₁ClF₃NO
• MW: 217.61655163765
• MDL: MFCD26954782
• CID: 2094958
• PubChem ID: 71299628
• Update Time: 2025-10-18

4-(Trifluoroacetyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoroacetyl)piperidine hydrochloride
• 2,2,2-Trifluoro-1-(4-piperidinyl)ethanone hydrochloride (1:1)
• 2,2,2-Trifluoro-1-piperidin-4-yl-ethanone hydrochloride monohydrate
• 2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-one hydrochloride
• PS-11573
• Ethanone, 2,2,2-trifluoro-1-(4-piperidinyl)-, hydrochloride (1:1)
• EN300-153344
• S11432
• MFCD22041637
• 2,2,2-trifluoro-1-(piperidin-4-yl)ethanonehydrochloride
• 4-(Trifluoroacetyl)piperidine HCl
• AKOS025312371
• 1-(Piperidin-4-yl)-2,2,2-trifluoroethan-1-one hydrochloride, 1-Oxo-1-(piperidin-4-yl)-2,2,2-trifluoroethane hydrochloride
• 2,2,2-trifluoro-1-(piperidin-4-yl)ethanone hydrochloride
• 2,2,2-trifluoro-1-piperidin-4-ylethanone;hydrochloride
• 1372103-92-8

• MDL： MFCD26954782
• Inchi： 1S/C7H10F3NO.ClH/c8-7(9,10)6(12)5-1-3-11-4-2-5;/h5,11H,1-4H2;1H
• InChI Key： CAKJJXHURHQPRK-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C1CCNCC1)=O)(F)F

Computed Properties

• Exact Mass: 217.0481262g/mol
• Monoisotopic Mass: 217.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(Trifluoroacetyl)piperidine hydrochloride

Research Update on 4-(Trifluoroacetyl)piperidine hydrochloride (CAS: 1372103-92-8) in Chemical Biology and Pharmaceutical Applications

4-(Trifluoroacetyl)piperidine hydrochloride (CAS: 1372103-92-8) is a fluorinated piperidine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and metabolic diseases. The trifluoroacetyl group enhances the metabolic stability and bioavailability of resulting compounds, making it a valuable building block in pharmaceutical research.

Recent studies have focused on the role of 4-(Trifluoroacetyl)piperidine hydrochloride in the development of novel gamma-aminobutyric acid (GABA) receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating potent GABA_A receptor agonists with improved blood-brain barrier penetration. The researchers utilized this compound as a precursor to develop a series of analogs that showed promising anxiolytic activity in animal models, with reduced sedative effects compared to existing benzodiazepines.

In the field of protease inhibition, 4-(Trifluoroacetyl)piperidine hydrochloride has emerged as a crucial scaffold for designing covalent inhibitors. A Nature Chemical Biology publication (2024) highlighted its incorporation into irreversible inhibitors of cathepsin K, showing exceptional selectivity and potency in osteoporosis models. The trifluoroacetyl moiety was found to form stable interactions with catalytic cysteine residues, providing insights into structure-activity relationships for this class of inhibitors.

The compound's pharmacokinetic properties have been extensively characterized in recent preclinical studies. Research published in Drug Metabolism and Disposition (2023) revealed that derivatives containing the 4-(trifluoroacetyl)piperidine moiety exhibit favorable metabolic stability profiles across multiple species, with hepatic clearance rates significantly lower than non-fluorinated analogs. These findings support its continued use in lead optimization programs for CNS-targeted therapeutics.

Emerging applications in radiopharmaceuticals have also been reported. A 2024 study in the Journal of Nuclear Medicine described the use of 4-(Trifluoroacetyl)piperidine hydrochloride as a precursor for fluorine-18 labeled PET tracers targeting sigma-1 receptors. The compound's structural features allowed for efficient radiolabeling while maintaining high target affinity, demonstrating its potential in neuroimaging applications.

From a synthetic chemistry perspective, recent advances have improved the scalability and purity of 4-(Trifluoroacetyl)piperidine hydrochloride production. A 2023 Organic Process Research & Development paper detailed a novel continuous-flow synthesis method that achieves >99% purity with significantly reduced reaction times compared to traditional batch processes. This technological advancement addresses previous challenges in large-scale manufacturing of this important intermediate.

Safety and toxicological evaluations have progressed alongside these developments. Recent toxicokinetic studies (Regulatory Toxicology and Pharmacology, 2024) established NOAEL (no observed adverse effect level) values for 4-(Trifluoroacetyl)piperidine hydrochloride and its major metabolites, providing crucial data for regulatory submissions of drug candidates incorporating this scaffold. The compound showed favorable safety profiles at therapeutic dose ranges in these comprehensive assessments.

Looking forward, the unique properties of 4-(Trifluoroacetyl)piperidine hydrochloride continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) designs and as a building block for covalent fragment-based drug discovery. The compound's versatility and well-characterized properties ensure its ongoing relevance in pharmaceutical research and development pipelines.